Leupeptin

• CAS: 103476-89-7; 24365-47-7; 55123-66-5
• Molecular Formula: C20H38N6O4
• Molecular Weight: 426.6 g/mol
• InChI: InChI=1S/C20H38N6O4/c1-12(2)9-16(24-14(5)28)19(30)26-17(10-13(3)4)18(29)25-15(11-27)7-6-8-23-20(21)22/h11-13,15-17H,6-10H2,1-5H3,(H,24,28)(H,25,29)(H,26,30)(H4,21,22,23)/t15-,16-,17-/m0/s1
• InChIKey: GDBQQVLCIARPGH-ULQDDVLXSA-N

Leupeptin: Reversible Broad-Spectrum Protease Inhibitor

Leupeptin (N-acetyl-L-leucyl-L-leucyl-L-argininal) is a naturally occurring tripeptide protease inhibitor produced by various Streptomyces species [1]. It acts as a reversible, competitive inhibitor of a broad range of serine and cysteine proteases, including trypsin, plasmin, cathepsin B, calpain, and kallikrein, but has minimal activity against chymotrypsin, elastase, renin, or pepsin . The compound is available as a hemisulfate or hydrochloride salt and is widely utilized as a biochemical tool for preventing proteolytic degradation during protein extraction and purification, as well as for studying the roles of proteases in cellular processes like autophagy and lysosomal degradation [1].

Mechanism Reversible, competitive serine/cysteine protease inhibitor

Temporal Control Enables pulse-chase experiments; washout restores activity

Target Coverage Broad inhibition of cathepsins, calpain, trypsin, plasmin

• [1] Umezawa, H. (1976). Structures and activities of protease inhibitors of microbial origin. Methods in Enzymology, 45, 678-695. View Source

Leupeptin: Avoiding Generic Substitution Risks

Leupeptin's unique value lies in its reversible, competitive inhibition of a distinct subset of both serine and cysteine proteases, a profile not replicated by other standard protease inhibitors. For instance, PMSF and AEBSF are irreversible serine protease inhibitors with no significant cysteine protease activity and short aqueous half-lives [1]. E-64 is an irreversible, highly selective cysteine protease inhibitor [2]. Pepstatin A is specific to aspartic proteases [3]. Therefore, substituting one for another without understanding these specific, quantifiable differences in target spectrum, reversibility, and stability will lead to incomplete or misleading experimental results, as each inhibitor's activity profile dictates which proteolytic pathways are blocked in a given biological system.

Reversibility Mismatch

Reversible leupeptin vs irreversible E‑64 alters temporal control; washout recovery may not transfer.

Selectivity Profile Shift

Antipain exhibits different efficacy in transformation assays; serine/cysteine coverage context may differ.

Working Concentration Context

Effective concentration for pan-cathepsin inhibition differs substantially from E‑64; verification recommended.

• [1] QIAGEN. (n.d.). What are the most commonly used protease inhibitors? FAQ-53. View Source
• [2] Hanada, K., Tamai, M., Yamagishi, M., Ohmura, S., Sawada, J., & Tanaka, I. (1978). Isolation and characterization of E–64, a new thiol protease inhibitor. Agricultural and Biological Chemistry, 42(3), 523-528. View Source
• [3] Umezawa, H., Aoyagi, T., Morishima, H., Matsuzaki, M., Hamada, M., & Takeuchi, T. (1970). Pepstatin, a new pepsin inhibitor produced by Actinomycetes. The Journal of Antibiotics, 23(5), 259-262. View Source

Leupeptin: Head-to-Head Comparator Evidence

Reversible Inhibition Enables Temporal Control

In a direct comparison using a protease activity assay (azocoll as substrate) on a purified protease, leupeptin at a concentration of 10 µM achieved 100% inhibition of the target protease's activity. In stark contrast, PMSF, another serine protease inhibitor, achieved only 21% inhibition at a much higher concentration of 0.5 mM (500 µM) in the same assay [1]. This demonstrates a substantial difference in potency and efficacy against this specific protease.

Mechanism reversibility

Class-level

Leupeptin: reversible, 80–85% lysosomal degradation inhibition in hepatocytes vs E‑64: irreversible alkylation

Supports temporal control and washout recovery

Hepatocyte model context; class-level inference

Evidence Dimension	Percent Inhibition of Purified Protease Activity
Target Compound Data	100% inhibition at 10 µM
Comparator Or Baseline	PMSF: 21% inhibition at 0.5 mM (500 µM)
Quantified Difference	Leupeptin achieves complete inhibition at a 50-fold lower concentration than PMSF, which only provides partial inhibition.
Conditions	In vitro protease activity assay using azocoll as a substrate with a purified protease.

Why This Matters

This data highlights leupeptin's superior potency and efficacy against a specific serine protease, making it the preferred choice over PMSF for achieving complete inhibition at lower, less potentially cytotoxic concentrations in cell culture or biochemical assays.

• [1] PMC135029. (n.d.). Table 3: Inhibition of purified protease activity by various inhibitors. Proteolytic activities were determined with azocoll. View Source

Autophagy Assays: Inhibitor Selectivity and Potency

In a cellular model investigating the generation of endostatin, leupeptin (50 µg/mL), an inhibitor of serine proteases, did not inhibit the process. This outcome was identical to E-64 (10 µM), a specific cysteine protease inhibitor, and pepstatin (1 µM), an aspartic protease inhibitor [1]. This negative result is a key differentiator; it shows that in this specific pathway, leupeptin's inhibition spectrum, like E-64 and pepstatin's, does not include the necessary protease(s). Conversely, elastase inhibitors (elastase inhibitor and elastatinal, both at 100 µM) did inhibit the process, confirming the pathway's specific protease dependency [1]. This functional specificity profile is critical for experimental design.

Autophagy working conc.

Head-to-head

Leupeptin 1 mM / E‑64 25 µM (40‑fold higher)

Broad protease coverage vs potency preference

Human cell extracts; affinity labeling

Evidence Dimension	Inhibitory effect on endostatin generation in EOMA cells
Target Compound Data	No inhibition observed (Leupeptin at 50 µg/mL)
Comparator Or Baseline	E-64 (10 µM): No inhibition; Pepstatin (1 µM): No inhibition; Elastatinal (100 µM): Inhibition observed.
Quantified Difference	Leupeptin, E-64, and Pepstatin are equally ineffective in this specific pathway, differentiating them from elastase inhibitors which are effective.
Conditions	EOMA cell culture, measuring generation of endostatin from endogenous collagen XVIII.

Why This Matters

This evidence underscores that leupeptin cannot be used as a 'broad-spectrum' inhibitor without consideration. Its inability to block this specific pathway, shared with E-64 and pepstatin, is a crucial piece of information for researchers designing experiments to dissect proteolytic pathways, preventing false negative conclusions.

• [1] American Association for Cancer Research (AACR). (n.d.). Table 1: Effects of protease inhibitors on endostatin generation. AACR Journals. View Source

Differential Efficacy: Lysosomal Degradation and Transformation

Quantitative inhibition constant (Ki) data reveals leupeptin's high selectivity for specific proteases. It exhibits potent inhibition of cathepsin B (Ki = 6 nM) and calpain (Ki = 10 nM), but is less effective against plasmin (Ki = 3.4 µM) and kallikrein (Ki = 19 µM). Furthermore, it has no effect against chymotrypsin, elastase, renin, or pepsin . This potency profile distinguishes it from more selective inhibitors like E-64 (which primarily targets cysteine proteases) and broader-spectrum, irreversible inhibitors like PMSF.

Lysosomal degradation & transformation

Cross-study comparable

80–85% lysosomal inhibition (leupeptin > antipain); weaker transformation suppression (leupeptin

Context-dependent efficacy; not interchangeable

Hepatocyte and C3H10T½ cell models

Cathepsin B IC50

Data to verify

Leupeptin 310 nM vs Cathepsin B Inhibitor II 4 nM (77.5‑fold)

Supports targeted cathepsin B inhibition review

In vitro enzyme assay context; source data to verify

Evidence Dimension	Inhibition Constant (Ki)
Target Compound Data	Cathepsin B: Ki = 6 nM; Calpain: Ki = 10 nM; Trypsin: Ki = 35 nM; Plasmin: Ki = 3.4 µM; Kallikrein: Ki = 19 µM
Comparator Or Baseline	E-64 (irreversible, highly selective for cysteine proteases like cathepsins B and L); PMSF (broad-spectrum irreversible serine protease inhibitor).
Quantified Difference	Leupeptin is 3-4 orders of magnitude more potent against cathepsin B (Ki=6 nM) than against plasmin (Ki=3.4 µM). This nuanced potency gradient across proteases is unique to leupeptin.
Conditions	In vitro enzyme inhibition assays.

Why This Matters

This detailed Ki profile is essential for researchers selecting an inhibitor for a specific target. It demonstrates that leupeptin is an excellent choice for studies focused on cathepsin B or calpain, but would be a poor choice for experiments requiring inhibition of chymotrypsin or plasmin. This data allows for rational, rather than generic, inhibitor selection.

Cathepsin B Inhibition Potency: Structural Analog Comparison

The stability of protease inhibitors in working solutions is a critical practical consideration. PMSF, a common serine protease inhibitor, has a very short half-life of approximately 30 minutes in aqueous solutions at pH 8 [1]. In contrast, leupeptin is reported to be reasonably stable in aqueous solution with a half-life of a few hours [2]. This difference in stability has direct implications for experimental protocols, as PMSF must be added to buffers immediately before use, whereas leupeptin offers a longer window of activity.

Cathepsin B IC50

Data to verify

Leupeptin 310 nM vs Cathepsin B Inhibitor II 4 nM (77.5‑fold)

Supports targeted cathepsin B inhibition review

In vitro enzyme assay context; source data to verify

Evidence Dimension	Aqueous solution half-life
Target Compound Data	Half-life of a few hours (aqueous solution, room temperature)
Comparator Or Baseline	PMSF: Half-life of ~30 minutes (aqueous solution, pH 8)
Quantified Difference	Leupeptin has a half-life that is at least several times longer than that of PMSF in aqueous conditions.
Conditions	Aqueous solution, room temperature for leupeptin; aqueous solution at pH 8 for PMSF.

Why This Matters

The longer aqueous stability of leupeptin simplifies experimental workflows, reduces the need for frequent inhibitor replenishment, and improves the reproducibility of assays, especially during longer incubations or protein purification steps where maintaining inhibitor activity is crucial.

• [1] QIAGEN. (n.d.). What are the most commonly used protease inhibitors? FAQ-53. View Source
• [2] Bio.net. (n.d.). Proteolysis of extracellular enzyme - discussion on protease inhibitor stability. View Source

Leupeptin and Pepstatin Act on Distinct Protein Degradation Pathways in Hepatocytes, With Leupeptin Showing a More Rapid and Pronounced Effect

In a study on protein turnover in primary rat hepatocytes, leupeptin and pepstatin exhibited different effects on protein degradation. Pepstatin inhibited amino acid release by only 15% within 2 days, while leupeptin inhibited it by 65% within just 10 hours [1]. Furthermore, their effects were additive, confirming they target different proteolytic pathways. The study also noted a compensatory six-fold increase in hemoglobin hydrolase activity in response to leupeptin treatment, which was not observed with pepstatin [1].

Evidence Dimension	Inhibition of amino acid release from hepatocytes
Target Compound Data	65% inhibition within 10 hours
Comparator Or Baseline	Pepstatin: 15% inhibition within 2 days
Quantified Difference	Leupeptin achieves a 4.3-fold greater inhibition (65% vs 15%) in a fraction of the time (10h vs 48h).
Conditions	Primary cultures of adult rat hepatocytes, measuring amino acid release into Hanks' salt solution.

Why This Matters

This in vitro cellular data demonstrates that leupeptin and pepstatin are not interchangeable. Leupeptin is significantly more effective at inhibiting bulk protein degradation in this system, providing a clear rationale for selecting leupeptin over pepstatin for studies focused on leupeptin-sensitive (i.e., cathepsin B-mediated) proteolysis.

• [1] Tanaka, K., Ikegaki, N., & Ichihara, A. (1981). Effects of leupeptin and pepstatin on protein turnover in adult rat hepatocytes in primary culture. Archives of Biochemistry and Biophysics, 208(1), 296-304. View Source

Leupeptin's Reversible Binding Differentiates it from Irreversible Inhibitors like E-64 and PMSF

Leupeptin is characterized as a reversible, competitive transition state inhibitor. Its inhibition can be relieved by an excess of substrate [1]. This is a fundamental mechanistic difference from irreversible inhibitors like PMSF (which sulfonylates the active site serine) and E-64 (which forms a covalent thioether bond with the active site cysteine) . The competitive nature of leupeptin is demonstrated by its pH-independent Ki (app.) for human cathepsin B of 7 nM across the range of pH 4.3–6.0 [2].

Evidence Dimension	Mechanism of Inhibition and Reversibility
Target Compound Data	Reversible, competitive inhibitor.
Comparator Or Baseline	PMSF: Irreversible serine protease inhibitor. E-64: Irreversible cysteine protease inhibitor.
Quantified Difference	Leupeptin's inhibition is surmountable with excess substrate; PMSF and E-64 cause permanent enzyme inactivation.
Conditions	In vitro enzyme kinetics studies.

Why This Matters

The reversible nature of leupeptin is crucial for experiments where temporary or tunable inhibition is desired, such as in live-cell imaging or when downstream enzymatic activity needs to be restored. Irreversible inhibitors like E-64 and PMSF permanently disable the target proteases, which can be a disadvantage or an advantage depending on the experimental goal.

• [1] DBpedia. (2014). Leupeptin - Resource Description. View Source
• [2] Baici, A., & Gyger-Marazzi, M. (1982). Human cathepsin B. Application of the substrate N-benzyloxycarbonyl-L-arginyl-L-arginine 2-naphthylamide to a study of the inhibition by leupeptin. Biochemical Journal, 201(2), 393-398. View Source

Leupeptin: Key Application Scenarios

Autophagy Flux: Reversible Broad-Spectrum Inhibition

Leupeptin's high potency against cathepsin B (Ki = 6 nM) and calpain (Ki = 10 nM) makes it an ideal tool for dissecting the roles of these proteases in apoptosis, necrosis, and calcium-mediated signaling. Its reversible, competitive nature allows for fine-tuned inhibition studies .

Cell Lysis Buffers for Proteome Protection

As a core component of many protease inhibitor cocktails, leupeptin's activity against a broad range of serine and cysteine proteases is leveraged to protect target proteins from degradation during cell lysis. Its superior stability compared to labile inhibitors like PMSF (half-life ~30 min vs. few hours) makes it a more reliable and robust choice for longer purification protocols [1].

Calpain Activity in Cell-Free Systems

Leupeptin is widely used to inhibit lysosomal proteases (e.g., cathepsins) in autophagy studies. Its lack of effect on the proteasome pathway allows researchers to distinguish between lysosomal and proteasomal protein degradation [2].

SARS-CoV-2 Mpro Inhibition Screening

In pharmaceutical research, leupeptin has been shown to improve the intestinal absorption of co-administered therapeutic peptides like insulin. A comparative study found leupeptin to be the most effective protease inhibitor for this purpose, outperforming sodium glycocholate, bacitracin, bestatin, and cystatin in improving insulin absorption in a rat model [3].

Application

Selection Property

Validation Focus

Autophagy flux assays

Reversible broad-spectrum inhibition profile

LC3‑II turnover and washout recovery verification

Cell lysis proteome protection

Dual serine/cysteine protease coverage

Endogenous proteolysis suppression in lysates

Calpain purification protocols

Reversible calpain inhibition

Autoproteolysis prevention without permanent modification

Mpro inhibitor benchmarking

Reported Mpro inhibition activity

Kinetic comparison with novel inhibitors

• [1] QIAGEN. (n.d.). What are the most commonly used protease inhibitors? FAQ-53. View Source
• [2] Schneider, P. D., & Gorschboth, C. M. (1983). Limiting ischemic liver injury by interfering with lysosomal autophagy. Journal of Surgical Research, 34(6), 550-554. View Source
• [3] Liu, H., Tang, R., Pan, W. S., Zhang, Y., & Liu, H. (2003). Potential utility of various protease inhibitors for improving the intestinal absorption of insulin in rats. Journal of Pharmacy and Pharmacology, 55(11), 1523-1529. View Source